Cas no 2229412-54-6 (1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-one
• CAS No: 2229412-54-6
• MF: C₁₁H₉ClF₂O
• MW: 230.638369321823
• CID: 6092751
• PubChem ID: 165839503
• Update Time: 2025-06-13

1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-one
• EN300-1980230
• 1-[1-(3-chloro-2,4-difluorophenyl)cyclopropyl]ethan-1-one
• 2229412-54-6

• Inchi： 1S/C11H9ClF2O/c1-6(15)11(4-5-11)7-2-3-8(13)9(12)10(7)14/h2-3H,4-5H2,1H3
• InChI Key： PCHDFAGIPGGIOO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 230.0309989g/mol
• Monoisotopic Mass: 230.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-one

Comprehensive Overview of 1-(3-Chloro-2,4-difluorophenyl)cyclopropylethan-1-one (CAS No. 2229412-54-6)

1-(3-Chloro-2,4-difluorophenyl)cyclopropylethan-1-one (CAS No. 2229412-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl ring fused with a phenyl group substituted with chloro and difluoro moieties, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-one has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents. The compound’s CAS No. 2229412-54-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge applications such as catalysis and material science.

One of the most discussed topics surrounding 1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-one is its role in fragment-based drug design (FBDD). Its compact yet functionalized structure allows for efficient lead optimization, a critical step in developing small-molecule therapeutics. Additionally, its halogenated aromatic core is pivotal in medicinal chemistry, where halogen bonds often improve binding affinity. These attributes make it a subject of interest in forums discussing AI-driven drug discovery and computational chemistry.

From a synthetic perspective, the preparation of CAS No. 2229412-54-6 involves multi-step protocols, including cyclopropanation and Friedel-Crafts acylation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields, a topic frequently explored in process chemistry publications. The compound’s stability under various pH conditions also makes it a candidate for formulation studies, particularly in controlled-release systems.

Beyond pharmaceuticals, 1-(3-chloro-2,4-difluorophenyl)cyclopropylethan-1-one has potential applications in agrochemicals. Its structural motifs are analogous to those in pesticide intermediates, sparking discussions about its utility in developing next-generation crop protection agents. This aligns with global trends toward precision agriculture and reduced environmental impact, further elevating its profile in scientific literature.

In conclusion, CAS No. 2229412-54-6 represents a compelling case study in the intersection of structural complexity and functional versatility. Its relevance to drug development, material innovation, and sustainable practices ensures its continued prominence in research. As analytical techniques like cryo-EM and machine learning advance, the compound’s applications are likely to expand, addressing unmet needs in science and industry.